Cas no 1055268-73-9 (TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE)
TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE Chemical and Physical Properties
Names and Identifiers
-
- TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE
-
- MDL: MFCD28359544
- Inchi: InChI=1S/C9H17NO2/c1-9(2,3)12-8(11)7-10-5-4-6-10/h4-7H2,1-3H3
- InChI Key: SVZIPAAULWNUFH-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)CN1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM284654-1g |
tert-Butyl 2-(azetidin-1-yl)acetate |
1055268-73-9 | 95% | 1g |
$867 | 2023-03-07 | |
| abcr | AB459937-250 mg |
tert-Butyl 2-(azetidin-1-yl)acetate; . |
1055268-73-9 | 250MG |
€470.60 | 2023-07-18 | ||
| abcr | AB459937-1 g |
tert-Butyl 2-(azetidin-1-yl)acetate; . |
1055268-73-9 | 1g |
€1,093.80 | 2023-07-18 | ||
| Chemenu | CM284654-1g |
tert-Butyl 2-(azetidin-1-yl)acetate |
1055268-73-9 | 95% | 1g |
$439 | 2021-06-09 | |
| abcr | AB459937-250mg |
tert-Butyl 2-(azetidin-1-yl)acetate; . |
1055268-73-9 | 250mg |
€477.40 | 2025-04-22 | ||
| abcr | AB459937-1g |
tert-Butyl 2-(azetidin-1-yl)acetate; . |
1055268-73-9 | 1g |
€1110.80 | 2025-04-22 | ||
| 1PlusChem | 1P00HB4A-250mg |
TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE |
1055268-73-9 | 95% | 250mg |
$328.00 | 2025-02-28 | |
| 1PlusChem | 1P00HB4A-1g |
TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE |
1055268-73-9 | 95% | 1g |
$788.00 | 2025-02-28 | |
| A2B Chem LLC | AI06762-250mg |
tert-Butyl 2-(azetidin-1-yl)acetate |
1055268-73-9 | 95% | 250mg |
$288.00 | 2024-04-20 | |
| A2B Chem LLC | AI06762-1g |
tert-Butyl 2-(azetidin-1-yl)acetate |
1055268-73-9 | 95% | 1g |
$682.00 | 2024-04-20 |
TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE
TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE: A Comprehensive Overview
The compound with CAS No. 1055268-73-9, commonly referred to as TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE, has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of azetidine, a four-membered ring heterocycle, and is widely used as an intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutics targeting complex biological systems.
TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE is characterized by its unique structure, which combines the azetidine ring with a tert-butyl ester group. This combination not only enhances its stability but also makes it an ideal candidate for various chemical transformations. Researchers have exploited its reactivity in the synthesis of peptide analogs, where it serves as a versatile building block for constructing complex molecular architectures.
One of the most promising applications of TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE lies in its role as an intermediate in the synthesis of β-lactam antibiotics. The azetidine ring is structurally similar to the β-lactam ring found in penicillins and cephalosporins, making this compound a valuable precursor in antibiotic development. Recent advancements in asymmetric synthesis have further expanded its utility, enabling the production of enantiomerically pure derivatives that are critical for modern drug design.
In addition to its role in antibiotic synthesis, TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE has been explored for its potential in catalytic processes. Its ability to act as a chiral auxiliary has been leveraged in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity. This property has made it a valuable tool in the synthesis of optically active compounds, which are essential for the pharmaceutical industry.
The synthesis of TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE involves a multi-step process that typically begins with the preparation of azetidine derivatives. Recent innovations in synthetic methodology have streamlined this process, reducing production costs and improving yield efficiency. For instance, researchers have developed novel catalytic systems that enable the direct formation of azetidine-containing compounds from readily available starting materials.
From a structural perspective, TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE exhibits interesting electronic properties that make it amenable to various chemical reactions. Its tert-butyl group provides steric protection to the azetidine ring, preventing unwanted side reactions during synthesis. This feature is particularly advantageous in reactions requiring high selectivity, such as those involving nucleophilic attack or electrophilic substitution.
Recent studies have also explored the biological activity of TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE and its derivatives. Preclinical experiments have demonstrated that certain analogs possess potent anti-inflammatory and antioxidant properties, suggesting their potential application in treating chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, ongoing research is investigating their ability to modulate key signaling pathways involved in cancer progression.
In conclusion, TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE (CAS No. 1055268-73-9) stands as a pivotal compound in contemporary organic chemistry and pharmacology. Its versatile structure and diverse applications continue to drive innovation across multiple research domains. As advancements in synthetic methods and biological screening technologies unfold, this compound is poised to play an even more significant role in the development of novel therapeutic agents.
1055268-73-9 (TERT-BUTYL 2-(AZETIDIN-1-YL)ACETATE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)